Cas no 338757-95-2 (1-2,6-Dinitro-4-(trifluoromethyl)phenyltetrahydro-4(1H)-pyridinone)

• Product Name: 1-2,6-Dinitro-4-(trifluoromethyl)phenyltetrahydro-4(1H)-pyridinone
• CAS No: 338757-95-2
• MDL: MFCD00231571
• CID: 4647685
• Update Time: 2025-05-20

1-2,6-Dinitro-4-(trifluoromethyl)phenyltetrahydro-4(1H)-pyridinone Chemical and Physical Properties

Names and Identifiers

• 1-2,6-Dinitro-4-(trifluoromethyl)phenyltetrahydro-4(1H)-pyridinone

• MDL： MFCD00231571

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Aniline and substituted anilines Dinitroanilines

Additional information on 1-2,6-Dinitro-4-(trifluoromethyl)phenyltetrahydro-4(1H)-pyridinone

Comprehensive Analysis of 1-2,6-Dinitro-4-(trifluoromethyl)phenyltetrahydro-4(1H)-pyridinone (CAS No. 338757-95-2)

The compound 1-2,6-Dinitro-4-(trifluoromethyl)phenyltetrahydro-4(1H)-pyridinone (CAS No. 338757-95-2) is a highly specialized chemical entity that has garnered significant attention in recent years due to its unique structural properties and potential applications. This article delves into the molecular characteristics, synthesis pathways, and emerging uses of this compound, while addressing common queries and trends in the scientific community.

From a structural perspective, 1-2,6-Dinitro-4-(trifluoromethyl)phenyltetrahydro-4(1H)-pyridinone features a tetrahydro-4(1H)-pyridinone core modified with a 2,6-dinitro-4-(trifluoromethyl)phenyl substituent. This combination of functional groups contributes to its distinct electronic and steric properties, making it a subject of interest in materials science and pharmaceutical research. The presence of both nitro and trifluoromethyl groups enhances its reactivity profile, enabling diverse chemical transformations.

Recent studies have explored the potential of CAS No. 338757-95-2 in advanced material applications, particularly in the development of high-performance polymers and specialty coatings. Researchers are investigating its role as a building block for thermally stable and chemically resistant materials, addressing growing demands in aerospace and electronics industries. The compound's ability to participate in controlled polymerization reactions has opened new avenues for creating tailored macromolecular architectures.

In pharmaceutical contexts, the tetrahydro-4(1H)-pyridinone moiety present in this compound represents a privileged scaffold in medicinal chemistry. While direct therapeutic applications of 1-2,6-Dinitro-4-(trifluoromethyl)phenyltetrahydro-4(1H)-pyridinone are still under investigation, its structural features suggest potential as a precursor for bioactive molecules. Current research focuses on its possible role in developing enzyme inhibitors and receptor modulators, particularly in neurological and metabolic disorders.

The synthesis of 338757-95-2 typically involves multi-step organic transformations, with careful control of reaction conditions to ensure proper regioselectivity and yield. Modern synthetic approaches emphasize green chemistry principles, utilizing catalytic methods and environmentally benign solvents. Recent advancements in flow chemistry have shown promise for scaling up production while maintaining high purity standards.

Analytical characterization of 1-2,6-Dinitro-4-(trifluoromethyl)phenyltetrahydro-4(1H)-pyridinone employs advanced techniques including NMR spectroscopy (particularly ¹⁹F NMR for the trifluoromethyl group), mass spectrometry, and X-ray crystallography. These methods provide comprehensive insights into its molecular structure and purity, essential for quality control in research and potential industrial applications.

From an environmental perspective, studies on the biodegradation and ecotoxicology of CAS 338757-95-2 are gaining importance as regulatory requirements become more stringent. Preliminary data suggest that proper handling and disposal protocols are necessary, aligning with broader industry trends toward sustainable chemical management.

The commercial availability of 1-2,6-Dinitro-4-(trifluoromethyl)phenyltetrahydro-4(1H)-pyridinone remains limited to specialized chemical suppliers, reflecting its status as a research chemical rather than a bulk commodity. Pricing and availability often correlate with purity grades and batch sizes, with custom synthesis services becoming increasingly common for researchers requiring specific isotopic labeling or derivative forms.

Future research directions for 338757-95-2 may explore its potential in emerging fields such as organic electronics, where its electron-withdrawing groups could contribute to charge transport properties. Additionally, computational chemistry approaches are being employed to predict its behavior in various chemical environments and to design novel derivatives with enhanced properties.

For researchers working with 1-2,6-Dinitro-4-(trifluoromethyl)phenyltetrahydro-4(1H)-pyridinone, proper safety protocols should always be observed, including the use of appropriate personal protective equipment and engineering controls. While not classified under stringent regulatory categories, prudent handling practices are recommended due to its reactive functional groups.

The scientific literature regarding CAS No. 338757-95-2 continues to expand, with recent publications focusing on its crystallographic properties, spectroscopic signatures, and potential as a synthetic intermediate. Patent activity suggests growing industrial interest, particularly in specialty chemical applications where its unique combination of structural features offers competitive advantages.

As analytical techniques advance, new insights into the molecular behavior of 1-2,6-Dinitro-4-(trifluoromethyl)phenyltetrahydro-4(1H)-pyridinone continue to emerge. Recent studies employing computational modeling have provided valuable predictions about its conformational preferences and intermolecular interactions, informing design strategies for its incorporation into more complex molecular systems.

The stability profile of 338757-95-2 under various storage conditions has become a topic of investigation, particularly for long-term research applications. Preliminary stability-indicating studies suggest that proper storage in inert atmospheres at controlled temperatures can maintain compound integrity over extended periods.

In conclusion, 1-2,6-Dinitro-4-(trifluoromethyl)phenyltetrahydro-4(1H)-pyridinone represents a fascinating case study in specialized chemical research. Its structural complexity and functional group diversity position it as a valuable tool for synthetic chemists and materials scientists alike. As research continues to uncover new applications and derivatives, this compound will likely remain an important subject in the chemical sciences for years to come.